Cas no 893280-84-7 (N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide
• CAS No: 893280-84-7
• MF: C₂₃H₁₈BrFN₂O₃S
• MW: 501.368027210236
• CID: 5511815
• Update Time: 2025-06-14

N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetamide, N-(4-bromophenyl)-3-[[(2-fluorophenyl)methyl]sulfonyl]-
• N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide

• Inchi： 1S/C23H18BrFN2O3S/c24-17-9-11-18(12-10-17)26-23(28)14-27-13-22(19-6-2-4-8-21(19)27)31(29,30)15-16-5-1-3-7-20(16)25/h1-13H,14-15H2,(H,26,28)
• InChI Key： QXZILEJQYYNNLW-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(Br)C=C2)=O)C2=C(C=CC=C2)C(S(CC2=CC=CC=C2F)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide

Comprehensive Overview of N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide (CAS No. 893280-84-7)

The compound N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide, identified by its CAS No. 893280-84-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both indole and fluorophenyl moieties in its structure makes it a promising candidate for drug discovery, particularly in the development of targeted therapies and enzyme inhibitors.

In recent years, the scientific community has shown increasing interest in sulfonamide-based compounds due to their potential applications in treating various diseases. The N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide stands out due to its unique structural features, which include a bromophenyl group and a methanesulfonyl linker. These features enhance its binding affinity to specific biological targets, making it a valuable tool for medicinal chemistry research. Researchers are particularly interested in its potential role in modulating signal transduction pathways and protein-protein interactions.

The synthesis of CAS No. 893280-84-7 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. Its molecular weight and solubility properties make it suitable for various in vitro and in vivo studies. Additionally, its stability under physiological conditions has been a topic of interest, as it ensures reliable performance in high-throughput screening assays.

One of the most frequently asked questions about N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide is its potential therapeutic applications. While preliminary studies suggest its efficacy in cancer research and neurodegenerative diseases, further clinical trials are needed to validate these findings. The compound's ability to interact with kinase enzymes and G-protein-coupled receptors has also sparked curiosity among researchers exploring precision medicine approaches.

From an SEO perspective, keywords such as "sulfonamide derivatives," "indole-based compounds," and "fluorophenyl acetamide" are highly relevant to this topic. These terms align with current trends in drug discovery and biochemical research, ensuring that this content reaches the right audience. Moreover, the inclusion of CAS No. 893280-84-7 as a keyword caters to professionals seeking precise chemical information.

In conclusion, N-(4-bromophenyl)-2-{3-(2-fluorophenyl)methanesulfonyl-1H-indol-1-yl}acetamide represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure and potential biological activities make it a compound of interest for researchers aiming to develop novel therapeutics. As the scientific community continues to explore its applications, this compound may soon play a pivotal role in advancing personalized medicine and targeted drug delivery systems.